Cas no 1214342-60-5 (3-Bromo-5-fluoro-4-hydroxypyridine)

• Product Name: 3-Bromo-5-fluoro-4-hydroxypyridine
• CAS No: 1214342-60-5
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• MDL: MFCD13185370
• CID: 1036733
• PubChem ID: 57415741
• Update Time: 2025-06-08

3-Bromo-5-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoropyridin-4-ol
• 3-BroMo-5-fluoro-4-hydroxypyridine
• AKOS016013393
• DTXSID00725488
• MFCD13185370
• 3-Bromo-5-fluoropyridin-4(1H)-one
• SCHEMBL25309315
• SB54404
• 3-bromo-5-fluoro-1H-pyridin-4-one
• DB-366221
• CS-0208639
• EN300-363414
• PS-8350
• 4-Pyridinol, 3-bromo-5-fluoro-
• 1214342-60-5
• 3-Bromo-5-fluoro-4-hydroxypyridine

• MDL： MFCD13185370
• Inchi： 1S/C5H3BrFNO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9)
• InChI Key： GNXBRKDCLLYOHE-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C1=O)F

Computed Properties

• Exact Mass: 190.93820g/mol
• Monoisotopic Mass: 190.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Bromo-5-fluoro-4-hydroxypyridine

Introduction to 3-Bromo-5-fluoro-4-hydroxypyridine (CAS No. 1214342-60-5)

3-Bromo-5-fluoro-4-hydroxypyridine (CAS No. 1214342-60-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, fluorine, and hydroxyl substituents on a pyridine ring, offers a range of potential applications in drug discovery and development. The following sections provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Bromo-5-fluoro-4-hydroxypyridine.

Chemical Properties

3-Bromo-5-fluoro-4-hydroxypyridine is a heterocyclic compound with the molecular formula C₅H₃BrFNO. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions. The hydroxyl group on the pyridine ring further enhances its reactivity and solubility in polar solvents. The compound is typically synthesized through a series of well-defined chemical transformations, including bromination, fluorination, and hydroxylation steps.

Synthesis Methods

The synthesis of 3-Bromo-5-fluoro-4-hydroxypyridine can be achieved through several synthetic routes, each with its own advantages and limitations. One common approach involves the bromination of 5-fluoro-4-hydroxypyridine using bromine or a brominating agent such as N-bromosuccinimide (NBS). This step is typically followed by purification techniques such as column chromatography to obtain the desired product in high purity. Another method involves the direct fluorination of 3-bromo-4-hydroxypyridine using a suitable fluorinating agent like Selectfluor or diethylaminosulfur trifluoride (DAST). These synthetic strategies have been extensively studied and optimized to improve yield and reduce side reactions.

Biological Activities

3-Bromo-5-fluoro-4-hydroxypyridine has been investigated for its potential biological activities, particularly in the context of drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3-Bromo-5-fluoro-4-hydroxypyridine-derived compounds can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis.

In addition to its anti-inflammatory effects, 3-Bromo-5-fluoro-4-hydroxypyridine has also shown potential as an anticancer agent. A study published in Cancer Research reported that derivatives of this compound can selectively target and induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique electronic properties of the bromo and fluoro substituents, which enhance the compound's ability to interact with specific cellular targets.

Clinical Applications and Future Directions

The promising biological activities of 3-Bromo-5-fluoro-4-hydroxypyridine have spurred interest in its clinical applications. Several preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models of inflammatory diseases and cancer. These studies aim to provide a solid foundation for future clinical trials.

Beyond its therapeutic potential, 3-Bromo-5-fluoro-4-hydroxypyridine is also being explored as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers are investigating the use of this compound as a scaffold for developing novel inhibitors of kinases and other protein targets involved in disease pathways.

Conclusion

In summary, 3-Bromo-5-fluoro-4-hydroxypyridine (CAS No. 1214342-60-5) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future developments in the treatment of inflammatory diseases and cancer.